Cas no 2733264-86-1 (Celestolide-d6)

• Product Name: Celestolide-d6
• CAS No: 2733264-86-1
• MF: C₁₇H₂₄O
• MW: 250.408835411072
• CID: 5308607
• PubChem ID: 169435876
• Update Time: 2025-09-27

Celestolide-d6 Chemical and Physical Properties

Names and Identifiers

• Celestolide-d6
• Celestolide-d6 (major)
• 2733264-86-1

• Inchi： 1S/C17H24O/c1-11(18)14-9-12(16(2,3)4)10-15-13(14)7-8-17(15,5)6/h9-10H,7-8H2,1-6H3/i5D3,6D3
• InChI Key： IKTHMQYJOWTSJO-SCPKHUGHSA-N
• SMILES： O=C(C)C1=CC(C(C)(C)C)=CC2=C1CCC2(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 250.220375860g/mol
• Monoisotopic Mass: 250.220375860g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Additional information on Celestolide-d6

Recent Advances in the Study of 2733264-86-1 and Celestolide-d6: A Research Brief

The chemical compound 2733264-86-1 and its deuterated analog, Celestolide-d6, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in fragrance stabilization, metabolic studies, and as internal standards in analytical chemistry. This research brief aims to synthesize the latest findings related to these compounds, highlighting their chemical properties, applications, and recent advancements in their synthesis and utilization.

Celestolide-d6, a deuterated version of the synthetic musk Celestolide, is primarily used as an internal standard in mass spectrometry and gas chromatography analyses. Its stable isotopic labeling ensures minimal interference with the analyte of interest, making it invaluable for quantitative studies. Recent studies have focused on optimizing its synthesis to achieve higher purity and yield, which is critical for its application in high-precision analytical methods. The compound's unique properties also make it a candidate for studying environmental persistence and bioaccumulation of synthetic musks.

Research on 2733264-86-1, a related chemical entity, has explored its potential as a precursor in the synthesis of novel fragrance compounds. A 2023 study published in the Journal of Chemical Biology demonstrated its efficacy in producing derivatives with enhanced olfactory properties and reduced environmental impact. The study employed advanced computational modeling to predict the compound's reactivity and interaction with olfactory receptors, providing a foundation for future applications in perfumery and consumer products.

Another significant development is the use of Celestolide-d6 in pharmacokinetic studies. A recent clinical trial investigated its role as a tracer in human metabolism, revealing insights into the absorption and excretion patterns of synthetic musks. These findings have implications for assessing the safety and regulatory compliance of fragrance ingredients, particularly in cosmetics and personal care products. The study underscored the importance of isotopic labeling in tracking metabolic pathways with high specificity.

In conclusion, the ongoing research on 2733264-86-1 and Celestolide-d6 underscores their versatility and importance in both industrial and scientific contexts. Future directions may include further optimization of synthetic pathways, expanded applications in environmental monitoring, and deeper exploration of their metabolic profiles. These advancements will likely contribute to safer and more sustainable practices in the fragrance and pharmaceutical industries.